Cas no 1261907-67-8 (3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid)

• Product Name: 3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid
• CAS No: 1261907-67-8
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD18321002
• CID: 2762679
• PubChem ID: 53226893
• Update Time: 2025-05-20

3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321002
• DTXSID50690511
• 3'-Chloro-5,5'-difluoro[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-CHLORO-5-FLUOROPHENYL)-5-FLUOROBENZOIC ACID
• 3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid, 95%
• 1261907-67-8
• 3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid

• MDL： MFCD18321002
• Inchi： 1S/C13H7ClF2O2/c14-10-2-8(4-12(16)6-10)7-1-9(13(17)18)5-11(15)3-7/h1-6H,(H,17,18)
• InChI Key： LXDJJMMDSIUWLG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F)F

Computed Properties

• Exact Mass: 268.0102635g/mol
• Monoisotopic Mass: 268.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid

3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic Acid: A Comprehensive Overview

3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid (CAS No. 1261907-67-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and advanced materials. The name itself highlights the key structural features: a benzoic acid moiety substituted with a 3-chloro-5-fluorophenyl group. This combination of halogens (chlorine and fluorine) at specific positions imparts distinct chemical and biological properties to the molecule.

The synthesis of 3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation, nucleophilic aromatic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of palladium-catalyzed coupling reactions has been explored to enhance the yield and purity of the compound. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for high-quality chemical compounds in research and industry.

From a pharmacological perspective, 3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid has shown promising activity in preclinical studies targeting various diseases. Its ability to modulate key biological pathways, such as kinase activity and receptor binding, makes it a valuable lead compound for drug discovery. Recent research has highlighted its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit cyclooxygenase enzymes. Additionally, investigations into its anti-cancer properties have revealed selective cytotoxicity against certain tumor cell lines, suggesting further exploration in oncology applications.

The chemical stability and solubility profile of 3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid are critical factors influencing its suitability for various applications. Recent studies have evaluated its thermal stability under different conditions, revealing that it maintains structural integrity up to moderate temperatures. Furthermore, its solubility in common organic solvents and aqueous solutions has been optimized through structural modifications, enhancing its utility in formulation development.

In terms of environmental impact, understanding the fate and behavior of 3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid in natural systems is essential for sustainable practices. Research into its biodegradation pathways has identified microbial communities capable of metabolizing the compound under specific conditions. These findings contribute to the development of eco-friendly disposal methods and highlight the importance of green chemistry principles in modern chemical synthesis.

Looking ahead, the versatility of 3-(3-Chloro-5-fluorophenyl)-5-fluorobenzoic acid positions it as a valuable tool in both academic research and industrial applications. Its unique combination of chemical properties and biological activity ensures continued interest from scientists across diverse disciplines. As new technologies emerge and research progresses, this compound will undoubtedly play a pivotal role in advancing our understanding of complex chemical systems and their practical applications.